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Compound of Interest

Compound Name: 3-Bromoaniline

Cat. No.: B018343 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromoaniline, ensuring compliance and laboratory safety. The procedures outlined are

designed to offer clear, step-by-step guidance for handling this hazardous chemical waste.

Immediate Safety and Logistical Information
3-Bromoaniline is classified as a hazardous substance that is harmful if swallowed, inhaled, or

comes into contact with skin.[1][2][3] It is also recognized as being toxic to aquatic life with

long-lasting effects.[4] Therefore, it is imperative that 3-Bromoaniline is never disposed of

down the drain or in regular solid waste.[2][5] All waste containing this compound must be

treated as hazardous waste and managed through licensed professional disposal services.[3]

[6]

Chemical waste generators are legally responsible for ensuring that any discarded chemical is

classified correctly and that its disposal adheres to all local, regional, and national hazardous

waste regulations.[1][2][5]

Hazard and Regulatory Data
For logistical planning and safe handling, it is crucial to be aware of the specific hazard

classifications and transportation details for 3-Bromoaniline. The following table summarizes

this key quantitative data.
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Parameter Value Source(s)

UN Number UN2810 [1][2][5]

Proper Shipping Name
TOXIC LIQUID, ORGANIC,

N.O.S. (3-Bromoaniline)
[2][3]

Transport Hazard Class 6.1 (Toxic substances) [1][2][5]

Packing Group III [1][2][5]

GHS Hazard Statements

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

or if inhaled)

[1][3][7]

H315 (Causes skin irritation) [1][3]

H319 (Causes serious eye

irritation)
[1][3]

H335 (May cause respiratory

irritation)
[1][3]

H410 (Very toxic to aquatic life

with long lasting effects)
[4]

Physical State Liquid [1]

Appearance Yellow-orange [1]

Density 1.58 g/mL at 25 °C

Disposal and Decontamination Protocols
The required method for disposing of 3-Bromoaniline is to use a licensed hazardous waste

management company.[3] The most common and effective disposal technology for

halogenated aromatic compounds is high-temperature incineration equipped with afterburners

and scrubbers to neutralize harmful combustion byproducts like hydrogen halides.[6][8][9]

Operational Protocol for Waste Collection:
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Containerization: Collect all 3-Bromoaniline waste, including contaminated materials, in a

designated, properly sealed, and compatible container. Do not mix with other waste types

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

[4]

Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical

name "3-Bromoaniline," the associated hazards (e.g., "Toxic"), and the accumulation start

date.

Storage: Store the sealed container in a designated, well-ventilated satellite accumulation

area that is away from incompatible materials such as acids, acid anhydrides, and

chloroformates.[1][2]

Arranging Disposal: Contact your institution's EHS department to arrange for pickup and

disposal by a licensed chemical waste contractor.

Spill Management Protocol:

This protocol is intended for small, manageable spills. For large spills, evacuate the area

immediately and contact your EHS department.

Ensure Safety: Wear appropriate Personal Protective Equipment (PPE), including nitrile

gloves, safety goggles, a face shield, and a lab coat.[5] If significant vapors are present, use

a respirator with an appropriate filter (e.g., Type ABEK).

Containment: Prevent the spill from spreading. Do not let the product enter drains.[3][6]

Absorption: Cover and absorb the spill using an inert, non-combustible absorbent material

such as sand, vermiculite, or silica gel.[2][3][6]

Collection: Carefully scoop the absorbed material and contaminated debris into a suitable,

sealable container for hazardous waste.[3]

Decontamination: Clean the spill area thoroughly.

Final Disposal: Label the container with all spill-related waste as hazardous and arrange for

its disposal through your EHS office.[10]
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Disposal Workflow Visualization
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Bromoaniline waste in a laboratory setting.
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Waste Generation & Handling

Preparation for Disposal

Professional Disposal

3-Bromoaniline Waste Generated
(e.g., surplus reagent, contaminated materials)

Collect in a
Compatible, Sealed Container

Small Spill Occurs

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Label Container as
'Hazardous Waste: 3-Bromoaniline'

Store in Designated
Satellite Accumulation Area

Contact Institutional EHS Office
for Waste Pickup

Licensed Waste Contractor
Transports for Disposal

High-Temperature Incineration
(with Scrubber/Afterburner)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Bromoaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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